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Compound of Interest

Compound Name: 1-Ethyl-2,3-dimethylbenzene

Cat. No.: B1294627

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark of the solvent properties of 1-Ethyl-2,3-
dimethylbenzene, an aromatic hydrocarbon, against a range of commonly used laboratory
and industrial solvents. The selection of an appropriate solvent is critical in chemical synthesis,
purification, and formulation, directly impacting reaction efficiency, product purity, and safety.
This document presents key physical and chemical data in a comparative format to aid in
solvent selection for research, development, and manufacturing applications.

Comparative Analysis of Solvent Properties

1-Ethyl-2,3-dimethylbenzene belongs to the family of substituted benzene compounds and is
utilized in specialty chemical production and as a solvent in various industrial processes.[1] Its
nonpolar nature makes it effective for dissolving other nonpolar substances and it is highly
soluble in many organic solvents like hexane and ether.[1] The following table summarizes its
key properties alongside those of other common organic solvents, providing a basis for
comparison.
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1-Ethyl-
2,3- Dichlor
Propert . o- n-
dimethy Toluene Acetone Ethanol ometha
y Xylene Hexane
Ibenzen he
e
CAS 933-98-
108-88-3  95-47-6 67-64-1 64-17-5 75-09-2 110-54-3
Number 2[2][3]
Molecula  CioH14[2]
C7Hs CsHio Cs3HeO C2HeO CH2Cl2 CeHia
r Formula  [3][4]
Molecula
_ 134.22[1]
r Weight 2] 107.14 106.16 58.08[5] 46.07[5] 84.93 86.18
(g/mol)
Boiling
_ 188 -
Point 110.6 144 56.2[5] 78.5[5] 39.8 68.7
] 194[3][6]
4
Melting -36.5 to
Point -50[1][3]  -95 -25.2 -94.3[5] -114.1[5]  -96.7 -95.3
Q) [6]
Density 0.8747 -
(g/lcm3at  0.892[1] 0.867 0.88 0.786[5] 0.789[5] 1.326 0.659
20°C) [2]
Water Insoluble[  0.05 0.0175 Miscible[ Miscible[ 1.3
- Insoluble
Solubility 1] g/100mL g/100mL 5] 5] 0/100mL
Dielectric
Constant  N/A 2.38 2.57 20.7[5] 24.6[5] 9.08 1.88
(at 20°C)
Flash
Point 51[2][3] 4.4 32 -18[5] 13[5] N/A -22
4
Experimental Protocols
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The data presented in this guide are determined by standardized experimental methods. The
Organisation for Economic Co-operation and Development (OECD) provides a set of
internationally accepted guidelines for testing chemical properties.[1][7][8][9] Similarly, ASTM
International publishes technical standards for materials, products, systems, and services. The
following are summaries of typical protocols for determining the key solvent properties listed
above.

Determination of Boiling Point (OECD TG 103)

The boiling point of a liquid is the temperature at which its vapor pressure equals the
atmospheric pressure. This property is a crucial indicator of a solvent's volatility.

o Apparatus: A distillation flask, condenser, thermometer, and a heating source (e.g., heating
mantle or oil bath). The capillary method is also widely used for small sample volumes.[6][10]
[11]

o Method (Distillation):

o The solvent is placed in the distillation flask along with boiling chips to ensure smooth
boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the flask to accurately measure the temperature of the vapor.

o The solvent is heated, and as it boils, the vapor rises, surrounds the thermometer bulb,
and then enters the condenser.

o The temperature is recorded when it stabilizes during the distillation process. This stable
temperature is the boiling point.[12]

o Method (Capillary - Thiele Tube):

o A small amount of the liquid is placed in a sample tube, and a capillary tube (sealed at one
end) is inverted and placed inside.

o The assembly is attached to a thermometer and heated in a Thiele tube containing oil.
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o Heating continues until a rapid and continuous stream of bubbles emerges from the
capillary tube.

o The heat is removed, and the temperature at which the liquid begins to enter the capillary
tube upon cooling is recorded as the boiling point.[13]

Determination of Density (ASTM D4052, ASTM D2111)

Density is the mass of a substance per unit volume and is essential for quality control and
material identification.[2][14]

o Apparatus: A pycnometer (a glass flask with a precise volume), a digital density meter, or a
hydrometer, and an analytical balance.

e Method (Pycnometer):
o The empty pycnometer is cleaned, dried, and its mass is accurately weighed.

o The pycnometer is filled with the solvent, ensuring no air bubbles are trapped, and the
stopper is inserted. The temperature of the solvent is recorded.

o The filled pycnometer is weighed again.
o The mass of the solvent is calculated by subtracting the mass of the empty pycnometer.

o The density is calculated by dividing the mass of the solvent by the known volume of the
pycnometer. This procedure is often repeated for precision.[4]

o Method (Digital Density Meter): Modern digital density meters measure the oscillation of a U-
shaped tube filled with the sample to determine its density with high precision.[15]

Determination of Water Solubility (OECD TG 105/ ASTM
E1148)

Water solubility is a critical parameter for assessing the environmental fate of a chemical and
its applications in aqueous systems.[16]
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o Apparatus: Flask with a stirrer, constant temperature bath, and an analytical method for
determining the concentration of the substance in water (e.g., chromatography,
spectroscopy).

o Method (Flask Method):
o An excess amount of the solvent is added to a known volume of purified water in a flask.

o The flask is sealed and agitated in a constant temperature bath for a prolonged period
(e.g., 24-48 hours) to ensure equilibrium is reached.

o After agitation, the mixture is allowed to stand to let the undissolved solvent separate.

o A sample of the agueous phase is carefully taken, ensuring no undissolved solvent is
included. Centrifugation may be used for better separation.

o The concentration of the solvent in the aqueous sample is determined using an
appropriate analytical technique. This concentration represents the water solubility of the
substance at that temperature.

Visualization of Solvent Selection Workflow

The process of selecting a suitable solvent for a specific application in research or drug
development involves a logical progression of steps. The following diagram illustrates a typical
decision-making workflow.
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Caption: A workflow diagram illustrating the key decision points in the solvent selection
process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
. store.astm.org [store.astm.org]

. reddit.com [reddit.com]

. matestlabs.com [matestlabs.com]

. store.astm.org [store.astm.org]

. youtube.com [youtube.com]

. oecd.org [oecd.org]

. search.library.brandeis.edu [search.library.brandeis.edu]

°
© [e0) ~ » (&) EEN w N =

. onesearch.library.northeastern.edu [onesearch.library.northeastern.edu]
e 10. Video: Boiling Points - Procedure [jove.com]

e 11. Video: Boiling Points - Prep [jove.com]

e 12. vernier.com [vernier.com]

e 13. chem.libretexts.org [chem.libretexts.org]

e 14. m.youtube.com [m.youtube.com]

e 15. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]

e 16. store.astm.org [store.astm.org]

« To cite this document: BenchChem. [A Comparative Guide to the Solvent Properties of 1-
Ethyl-2,3-dimethylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294627#benchmarking-the-solvent-properties-of-1-
ethyl-2-3-dimethylbenzene]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1294627?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://store.astm.org/d2111-10r20.html
https://www.reddit.com/r/OrganicChemistry/comments/16sq71y/solvents_and_polarity/
https://matestlabs.com/test-standards/astm-d1475/
https://store.astm.org/d2111-02.html
https://www.youtube.com/watch?v=FtpRWq0Wu2A
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://search.library.brandeis.edu/discovery/fulldisplay?vid=01BRAND_INST%3ABRAND&docid=alma9923131116801921&context=L
https://onesearch.library.northeastern.edu/discovery/fulldisplay?vid=01NEU_INST%3ANU&docid=alma9952354524601401&context=L
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.jove.com/science-education/v/11191/determination-of-boiling-points-by-capillary-method-prep
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://m.youtube.com/watch?v=X_Sj0fjo-MQ
https://wiki.anton-paar.com/ca-en/density-and-density-measurement/astm-d4052/
https://store.astm.org/e1148-02.html
https://www.benchchem.com/product/b1294627#benchmarking-the-solvent-properties-of-1-ethyl-2-3-dimethylbenzene
https://www.benchchem.com/product/b1294627#benchmarking-the-solvent-properties-of-1-ethyl-2-3-dimethylbenzene
https://www.benchchem.com/product/b1294627#benchmarking-the-solvent-properties-of-1-ethyl-2-3-dimethylbenzene
https://www.benchchem.com/product/b1294627#benchmarking-the-solvent-properties-of-1-ethyl-2-3-dimethylbenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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